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Abstract

This document provides detailed methodologies for determining the migration of diethyl
adipate (DEHA), a common plasticizer, from plastic materials into food simulants. The
protocols outlined herein are intended to guide researchers, scientists, and drug development
professionals in the accurate quantification of DEHA migration, a critical aspect of ensuring the
safety of food contact materials and pharmaceutical packaging. This application note includes
comprehensive experimental protocols for migration studies, sample preparation, and analysis
by Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid
Chromatography (HPLC). Quantitative data from various studies are summarized in structured
tables for comparative analysis. Additionally, diagrams illustrating the experimental workflow
are provided to enhance understanding.

Introduction

Diethyl adipate (DEHA) is an organic ester commonly used as a plasticizer in various
polymers, including polyvinyl chloride (PVC) and polyethylene (PE), to impart flexibility and
durability. Its application extends to food packaging films, medical devices, and pharmaceutical
containers. However, the potential for DEHA to migrate from these plastic materials into food,
beverages, or pharmaceutical formulations is a significant safety concern. Regulatory bodies
such as the U.S. Food and Drug Administration (FDA) and the European Food Safety Authority
(EFSA) have established specific migration limits (SMLs) to minimize consumer exposure.[1][2]
Therefore, robust and validated analytical methods are essential for quantifying DEHA
migration.
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This application note details the established methods for conducting migration studies and the
subsequent analysis of DEHA using GC-MS and HPLC, two of the most prevalent and reliable
techniques for this purpose.

Regulatory Context

The migration of substances from food contact materials is regulated to ensure consumer
safety. In the European Union, Regulation (EU) No 10/2011 on plastic materials and articles
intended to come into contact with food sets out the rules for migration testing.[3][4] This
includes an overall migration limit (OML) of 10 mg/dm? of the surface area of the material, and
specific migration limits (SMLs) for individual substances.[2] For DEHA, the SML in the EU is
18 mg/kg of food or food simulant.[1] Similarly, the FDA provides guidelines for the testing of
plasticizers in food contact materials.[5]

Experimental Workflow

The overall process for determining DEHA migration from plastics involves a series of
sequential steps, from the initial migration experiment to the final data analysis. This workflow
ensures that the testing is conducted under controlled and reproducible conditions, leading to
accurate and reliable results.
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Caption: Overall experimental workflow for determining diethyl adipate migration.
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Quantitative Data on Diethyl Adipate Migration

The migration of DEHA is influenced by several factors, including the type of plastic, the nature
of the food simulant, the contact time, and the temperature. The following tables summarize
quantitative data from various studies to provide a comparative overview.

Table 1: Migration of Diethyl Adipate from Polyvinyl Chloride (PVC) into Various Food

Simulants
DEHA
. . Temperature . .
Food Simulant  Time (days) . Migration Reference
(°C)
(mglkg)
Isooctane 2 20 5-25 [1]
Halawa Tehineh
10 25 814 [6]
(Halva)
Cheese Not Specified Not Specified Not Specified [7]
Cooked Meats Not Specified Not Specified Not Specified [7]

Table 2: Migration of Diethyl Adipate from Polyethylene (PE) into Various Food Simulants

DEHA
. . Temperature . .
Food Simulant  Time (days) . Migration Reference
(°C)
(mglkg)
95% Ethanol 10 60 Not Specified [8]
3% Acetic Acid 10 40 Not Specified [3]
20% Ethanol 10 40 Not Specified [3]

Detailed Experimental Protocols

This section provides detailed, step-by-step protocols for conducting migration studies and
analyzing DEHA using GC-MS and HPLC.
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Migration Study Protocol

This protocol is based on the general principles outlined in EU Regulation No 10/2011.[3]

Objective: To simulate the transfer of DEHA from a plastic sample into a food simulant under

controlled conditions.

Materials:

Plastic sample of known surface area (e.g., 1 dm?)

Food simulant (selected based on the type of food the plastic is intended for, e.g., 10%
ethanol for aqueous foods, 20% ethanol for alcoholic foods, 3% acetic acid for acidic foods,
olive oil or isooctane for fatty foods)

Glass migration cell or container with a hermetic seal
Incubator or oven capable of maintaining the desired temperature

Analytical balance

Procedure:

Cut the plastic sample to a precise surface area (e.g., 10 cm x 10 cm =1 dm?).

Clean the plastic sample to remove any surface contamination, typically by rinsing with
deionized water and/or ethanol and allowing it to dry completely.

Place the plastic sample into the migration cell.

Add a known volume of the pre-conditioned food simulant to the migration cell, ensuring the
plastic is fully immersed. A typical ratio is 100 mL of simulant per 1 dm2 of plastic.

Seal the migration cell to prevent evaporation of the simulant.

Place the migration cell in an incubator set to the desired temperature (e.g., 40°C or 60°C).

[3]L8]

Incubate for the specified duration (e.g., 10 days for long-term storage simulation).[3]
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 After the incubation period, remove the migration cell and allow it to cool to room
temperature.

o Carefully remove the plastic sample. The remaining food simulant now contains the migrated
DEHA and is ready for sample preparation and analysis.

» Prepare a blank sample by incubating the same food simulant without the plastic sample
under the same conditions.

Sample Preparation: Liquid-Liquid Extraction (LLE)

Objective: To extract DEHA from the food simulant into an organic solvent suitable for GC-MS
or HPLC analysis.

Materials:

e Food simulant containing migrated DEHA

e Separatory funnel

e Organic solvent (e.g., n-hexane, dichloromethane)[9]

e Sodium chloride (for salting out, if necessary)

e Anhydrous sodium sulfate (for drying)

» Rotary evaporator or nitrogen evaporator

e Volumetric flask

« Internal standard solution (e.g., deuterated DEHA or another suitable compound)
Procedure:

o Transfer a known volume of the food simulant (e.g., 20 mL) to a separatory funnel.
o Spike the sample with a known amount of internal standard.

e Add a suitable volume of the extraction solvent (e.g., 5 mL of n-hexane).
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e If using an aqueous simulant, adding sodium chloride (e.g., 10% w/v) can improve extraction
efficiency by the "salting-out" effect.[9]

o Shake the separatory funnel vigorously for a specified time (e.g., 30 seconds using a vortex
mixer) to ensure thorough mixing of the two phases.

o Allow the layers to separate.
o Collect the organic layer (top layer for n-hexane, bottom for dichloromethane).

o Pass the organic extract through a small column containing anhydrous sodium sulfate to
remove any residual water.

o Concentrate the extract to a small volume (e.g., 1 mL) using a rotary evaporator or a gentle
stream of nitrogen.

o Transfer the concentrated extract to a volumetric flask and adjust to the final volume with the
extraction solvent. The sample is now ready for instrumental analysis.

Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

Objective: To separate and quantify DEHA in the prepared sample extract.
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Caption: Workflow for GC-MS analysis of diethyl adipate.

Instrumentation and Conditions:
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Parameter Setting

Gas Chromatograph

Injection Volume 1pL
Injection Mode Splitless
Injector Temperature 270 - 280°CJ[1]
e.g., DB-5MS (30 m x 0.25 mm, 0.25 um film
Column ) )
thickness) or equivalent
Carrier Gas Helium at a constant flow of 1.0 - 1.2 mL/min

Initial temp 170°C, hold for a few minutes, then
ramp to 220°C.[1] A broader program could be:
initial 40°C for 2 min, ramp at 9°C/min to 300°C,
hold for 3 min.

Oven Temperature Program

Mass Spectrometer

lonization Mode Electron lonization (El) at 70 eV
lon Source Temperature 230°C
Transfer Line Temperature 280 - 300°C

Full Scan (e.g., m/z 35-500) for identification
o and Selected lon Monitoring (SIM) for
Acquisition Mode o ]
quantification. Key ions for DEHA can be

selected for higher sensitivity.

Calibration: Prepare a series of calibration standards of DEHA in the same solvent as the final
sample extract, covering the expected concentration range of the samples. Spike each
standard with the same amount of internal standard as the samples. Construct a calibration
curve by plotting the ratio of the DEHA peak area to the internal standard peak area against the
concentration of DEHA.

Quality Control:

» Analyze a solvent blank with each batch of samples to check for contamination.
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e Analyze the blank food simulant to account for any background levels of DEHA.

e Run a continuing calibration verification (CCV) standard at regular intervals to check for
instrument drift.

o Analyze a spiked sample to assess matrix effects and recovery.

Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)

Objective: To separate and quantify DEHA in the prepared sample extract.

Instrumentation and Conditions:

Parameter Setting

HPLC System

Injection Volume 20 pL

Reversed-phase C18 column (e.g., 4.6 x 250

Column _ _

mm, 5 um particle size)
) Isocratic or gradient elution with a mixture of

Mobile Phase o )
acetonitrile and water or a buffer solution.

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detector

Type UV-Vis Detector

Wavelength 225-230 nm

Calibration: Prepare a series of DEHA calibration standards in the mobile phase or a solvent
compatible with the mobile phase. Construct a calibration curve by plotting the peak area of
DEHA against its concentration.

Quality Control:
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Analyze a mobile phase blank with each batch of samples.

Analyze the blank food simulant.

Run a CCV standard periodically.

Analyze a spiked sample to determine recovery.

Conclusion

The determination of diethyl adipate migration from plastic materials is a critical process for
ensuring the safety of food contact materials and pharmaceutical packaging. The protocols
detailed in this application note provide a robust framework for conducting these studies. The
choice between GC-MS and HPLC will depend on the specific requirements of the analysis,
including sensitivity, selectivity, and available instrumentation. By following these standardized
procedures, researchers can obtain accurate and reproducible data on DEHA migration,
enabling them to assess compliance with regulatory limits and ensure product safety. The
provided quantitative data and workflow diagrams serve as valuable resources for planning and
executing these important analyses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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migration-from-plastics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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